Cas no 2171926-78-4 (4-amino-5-cyclobutylpentanal)

• Product Name: 4-amino-5-cyclobutylpentanal
• CAS No: 2171926-78-4
• MF: C₉H₁₇NO
• MW: 155.237382650375
• CID: 6055998
• PubChem ID: 165736788
• Update Time: 2025-10-31

4-amino-5-cyclobutylpentanal Chemical and Physical Properties

Names and Identifiers

• 4-amino-5-cyclobutylpentanal
• 2171926-78-4
• EN300-1297081

• Inchi： 1S/C9H17NO/c10-9(5-2-6-11)7-8-3-1-4-8/h6,8-9H,1-5,7,10H2
• InChI Key： ALHLAURMJLUQBX-UHFFFAOYSA-N
• SMILES： O=CCCC(CC1CCC1)N

Computed Properties

• Exact Mass: 155.131014166g/mol
• Monoisotopic Mass: 155.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 121
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 43.1Ų

Additional information on 4-amino-5-cyclobutylpentanal

Introduction to 4-amino-5-cyclobutylpentanal (CAS No. 2171926-78-4)

4-amino-5-cyclobutylpentanal, identified by its Chemical Abstracts Service (CAS) number 2171926-78-4, is a significant compound in the realm of organic chemistry and pharmaceutical research. This aldehyde derivative features a unique structural motif comprising a cyclobutyl ring and an amino substituent, making it a versatile intermediate in synthetic chemistry and a potential candidate for various biochemical applications.

The molecular structure of 4-amino-5-cyclobutylpentanal consists of a five-carbon aldehyde chain terminated by an amino group at the fourth carbon, with a cyclobutyl group attached to the fifth carbon. This configuration imparts distinct electronic and steric properties, enabling its utility in diverse chemical transformations. The presence of both an aldehyde and an amino group allows for multiple functionalization pathways, including condensation reactions, reduction, and oxidation processes, which are pivotal in drug discovery and material science.

In recent years, the interest in 4-amino-5-cyclobutylpentanal has surged due to its potential role in the synthesis of bioactive molecules. Researchers have been exploring its applications in the development of novel pharmaceuticals, particularly in the area of enzyme inhibition and receptor binding studies. The cyclobutyl moiety, known for its rigid structure, can enhance binding affinity and selectivity, making this compound a valuable tool in medicinal chemistry.

One of the most compelling aspects of 4-amino-5-cyclobutylpentanal is its ability to serve as a precursor for more complex heterocyclic compounds. Heterocycles are integral to many pharmacophores found in therapeutic agents, and the introduction of this compound into synthetic routes can streamline the production of such molecules. For instance, recent studies have demonstrated its utility in constructing fused ring systems, which are prevalent in natural products and bioactive scaffolds.

The aldehyde functionality of 4-amino-5-cyclobutylpentanal is particularly noteworthy, as it facilitates Schiff base formation—a reaction that yields imines with significant biological activity. These imines have been investigated for their antimicrobial, anti-inflammatory, and anticancer properties. By incorporating 4-amino-5-cyclobutylpentanal into such syntheses, chemists can access novel derivatives with tailored biological profiles.

Furthermore, the cyclobutyl group introduces steric hindrance that can modulate molecular interactions. This feature is particularly useful in designing ligands for enzyme targets where precise spatial orientation is critical. For example, protease inhibitors often rely on bulky substituents to lock substrates into optimal binding conformations. The structural versatility of 4-amino-5-cyclobutylpentanal makes it an attractive candidate for such applications.

Advances in computational chemistry have also enhanced the understanding of 4-amino-5-cyclobutylpentanal's reactivity and potential uses. Molecular modeling studies suggest that this compound can participate in diverse interactions with biological targets, including proteins and nucleic acids. These insights have guided experimental efforts toward optimizing its pharmacological properties.

In industrial settings, 4-amino-5-cyclobutylpentanal has found applications in fine chemical synthesis and specialty material production. Its role as an intermediate allows for scalable manufacturing processes that meet the demands of pharmaceutical companies and research institutions alike. The compound's stability under various reaction conditions further underscores its practicality as a synthetic building block.

The future prospects of 4-amino-5-cyclobutylpentanal are promising, with ongoing research uncovering new synthetic pathways and biological functions. Collaborative efforts between academia and industry are likely to accelerate its adoption into drug development pipelines. As our understanding of molecular interactions deepens, compounds like 4-amino-5-cyclobutylpentanal will continue to play a pivotal role in advancing chemical biology and therapeutic innovation.